4-(bromomethyl)-5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
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Overview
Description
4-(bromomethyl)-5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H6BrF5N2O and its molecular weight is 309. The purity is usually 95.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Development
4-(Bromomethyl)-5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole serves as a versatile building block in the synthesis of heterocyclic compounds. Its reactivity facilitates the generation of a wide range of heterocyclic structures, including pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. The unique reactivity of such pyrazole derivatives under mild conditions enables the development of diverse cynomethylene dyes and heterocyclic compounds from a broad spectrum of precursors, such as amines, α-aminocarboxylic acids, their esters, phenols, malononitriles, and azacrown ethers (Gomaa & Ali, 2020).
Medicinal Chemistry and Pharmaceutical Applications
Trifluoromethylpyrazoles, including derivatives of this compound, have gained attention for their potential as anti-inflammatory and antibacterial agents. The position of the trifluoromethyl group, especially on the 3- or 5-position of the pyrazole nucleus, significantly influences the activity profile of these compounds. This highlights the importance of trifluoromethylpyrazoles in medicinal chemistry for exploring novel anti-inflammatory and antibacterial agents with minimal side effects (Kaur, Kumar, & Gupta, 2015).
Organometallic Chemistry
The synthesis and organometallic chemistry of hydridotris(pyrazolyl)borato complexes of Group 5 metals, including those derived from pyrazole compounds similar to this compound, have been explored for their potential in modeling interactions in metalloproteins and for their promising organometallic chemistry. These studies provide insights into the structural and physico-chemical properties of these complexes and their potential applications in catalysis and materials science (Etienne, 1996).
Antioxidant Properties and Radical Scavenging
Chromones and their derivatives, which can be synthesized from pyrazole compounds, exhibit significant antioxidant properties. These properties are crucial for neutralizing active oxygen and interrupting free radical processes, potentially delaying or inhibiting cell impairment and various diseases. The structural features of chromones, such as the double bond, carbonyl group, and specific hydroxyl group arrangements, are key to their radical scavenging activity, highlighting the potential of pyrazole derivatives in the development of antioxidants (Yadav, Parshad, Manchanda, & Sharma, 2014).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 4-bromo-2-(trifluoromethyl)aniline hydrochloride , are often used in the synthesis of pharmaceuticals , suggesting that they may interact with a variety of biological targets.
Mode of Action
The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials . This suggests that the trifluoromethyl group in the compound could be crucial for its interaction with its targets.
Biochemical Pathways
The process of trifluoromethylation, which involves the addition of a trifluoromethyl group to a molecule, is a common reaction in the synthesis of pharmaceuticals and agrochemicals . This suggests that the compound could potentially affect biochemical pathways related to these processes.
Pharmacokinetics
The presence of the trifluoromethyl group can influence the pharmacokinetic properties of a compound, often improving its metabolic stability and lipophilicity .
Result of Action
The trifluoromethylation process is known to modify the properties of a molecule, potentially altering its biological activity .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(bromomethyl)-5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole' involves the reaction of 4-bromomethyl-5-difluoromethoxy-1-methyl-1H-pyrazole with trifluoroacetic acid and acetic anhydride in the presence of a catalyst to yield the desired product.", "Starting Materials": [ "4-bromomethyl-5-difluoromethoxy-1-methyl-1H-pyrazole", "trifluoroacetic acid", "acetic anhydride", "catalyst" ], "Reaction": [ "To a solution of 4-bromomethyl-5-difluoromethoxy-1-methyl-1H-pyrazole in acetic anhydride, add trifluoroacetic acid dropwise with stirring.", "Add a catalyst to the reaction mixture and heat the mixture to reflux for several hours.", "Cool the reaction mixture and pour it into water.", "Extract the product with an organic solvent and purify it by column chromatography to obtain the desired product." ] } | |
CAS No. |
656825-78-4 |
Molecular Formula |
C7H6BrF5N2O |
Molecular Weight |
309 |
Purity |
95 |
Origin of Product |
United States |
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